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Compound of Interest

Compound Name: L-Histidine dihydrochloride

Cat. No.: B1606233 Get Quote

For researchers, scientists, and drug development professionals, L-Histidine dihydrochloride
is a crucial reagent with diverse applications. This guide provides a comprehensive overview of

its fundamental properties, experimental applications, and its role in biological systems.

L-Histidine dihydrochloride is the salt form of the essential amino acid L-Histidine, supplied

as a white crystalline powder. Its enhanced stability and solubility in aqueous solutions make it

a preferred choice over its free amino acid counterpart in many experimental and

pharmaceutical formulations.[1]

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of L-Histidine dihydrochloride is

essential for its effective use in research. Key quantitative data are summarized in the table

below.
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Property Value References

Molecular Formula C₆H₉N₃O₂ · 2HCl [2]

Molecular Weight 228.08 g/mol [2][3]

CAS Number 1007-42-7, 6027-02-7 [2][3][4]

Appearance
White to off-white crystalline

solid or powder
[1]

Melting Point 240-245 °C (decomposes) [5]

Solubility in Water Freely soluble [6][7]

pKa Values (of L-Histidine)
1.80 (Carboxyl), 6.04

(Imidazole), 9.33 (Amino)
[8]

Applications in Research and Drug Development
L-Histidine dihydrochloride's unique properties, particularly the imidazole side chain with its

pKa near physiological pH, make it an invaluable tool in various research domains.

1. Buffering Agent in Biopharmaceutical Formulations:

The imidazole ring of histidine has a pKa of approximately 6.0, which allows it to act as an

effective buffer in the physiologically relevant pH range.[9] This is critical for maintaining the

stability and solubility of therapeutic proteins, such as monoclonal antibodies (mAbs), by

preventing aggregation and precipitation.[10]

2. Cell Culture Media Supplement:

As an essential amino acid, L-Histidine is a standard component of cell culture media,

supporting protein and peptide biosynthesis for robust cell growth. Non-animal sourced L-
Histidine dihydrochloride is often used in biomanufacturing to avoid the risk of viral

contamination.[11]

3. Metal Ion Chelation:
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L-Histidine dihydrochloride can chelate metal ions like copper and zinc.[12] This property is

leveraged to prevent metal-catalyzed oxidation and degradation of proteins and to stabilize

enzymes in vitro, ensuring accurate measurement of their activity.[10][12]

4. Precursor in Metabolic and Signaling Studies:

L-Histidine is a precursor to several important biological molecules, including histamine, a key

mediator of inflammation, and carnosine, a dipeptide found in muscle tissue.[9][13]

Researchers use L-Histidine to study these metabolic pathways and their roles in health and

disease.

Experimental Protocols
Preparation of a Histidine Buffer (0.1 M, pH 6.0):

This protocol outlines the preparation of a standard histidine buffer, a common application in

protein-based research.
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Buffer Preparation

Weigh L-Histidine dihydrochloride

Dissolve in deionized water

Adjust pH to 6.0 with NaOH

Bring to final volume

Sterile filter (0.22 µm)

Store at 4°C

Click to download full resolution via product page

Workflow for preparing a 0.1 M Histidine buffer at pH 6.0.

Methodology:

Weighing: Accurately weigh 2.28 g of L-Histidine dihydrochloride (MW = 228.08 g/mol ) for

a final volume of 100 mL.

Dissolving: Dissolve the powder in approximately 80 mL of high-purity, deionized water in a

beaker with a magnetic stirrer.
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pH Adjustment: Place a calibrated pH electrode in the solution. Slowly add a concentrated

sodium hydroxide (NaOH) solution dropwise while monitoring the pH. Continue until the pH

reaches 6.0.

Final Volume: Transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a

small amount of deionized water and add the rinsing to the flask. Add deionized water to the

100 mL mark.

Sterilization: For applications requiring sterility, pass the buffer through a 0.22 µm syringe

filter into a sterile container.

Storage: Store the buffer at 4°C. For long-term storage, aliquoting and freezing may be

considered.

Role in Biological Signaling Pathways
L-Histidine is a precursor to histamine, a biogenic amine that plays a pivotal role in

inflammatory and allergic responses, as well as acting as a neurotransmitter.
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Histamine Synthesis and Signaling

L-Histidine

Histidine Decarboxylase

Histamine

H1 Receptor H2 Receptor H3 Receptor H4 Receptor

Cellular Response
(e.g., Inflammation, Gastric Acid Secretion)

Click to download full resolution via product page

Simplified pathway of L-Histidine conversion to histamine and its subsequent signaling.

The conversion of L-Histidine to histamine is catalyzed by the enzyme histidine decarboxylase.

[9] Histamine then exerts its effects by binding to one of four G protein-coupled receptors (H1,

H2, H3, and H4), each triggering distinct downstream signaling cascades that lead to a variety

of physiological responses. This pathway is a major target for drug development, particularly for

anti-inflammatory and anti-allergic therapies.

Conclusion
L-Histidine dihydrochloride is a versatile and indispensable compound in the researcher's

toolkit. Its well-defined physicochemical properties, coupled with its biological significance,
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make it a cornerstone of applications ranging from biopharmaceutical formulation to

fundamental cell biology research. A comprehensive understanding of its characteristics and

appropriate handling is paramount to achieving reliable and reproducible experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. scbt.com [scbt.com]

3. L-Histidine dihydrochloride | C6H11Cl2N3O2 | CID 72609 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Page loading... [wap.guidechem.com]

5. l-Histidine.HCl | CAS#:1007-42-7 | Chemsrc [chemsrc.com]

6. L-Histidine | C6H9N3O2 | CID 6274 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. L-HISTIDINE MONOHYDROCHLORIDE MONOHYDRATE - Ataman Kimya
[atamanchemicals.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. Histidine - Wikipedia [en.wikipedia.org]

10. L-Histidine HCl Excipient GMP BP EP JP ChP - CAS 5934-29-2 - Pfanstiehl
[pfanstiehl.com]

11. L-Histidine hydrochloride monohydrate | 5934-29-2 [chemicalbook.com]

12. Atom Scientific Ltd | Product | L-Histidine Hydrochloride 99.0-101.0%
[atomscientific.com]

13. L-Histidine | 71-00-1 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to L-Histidine
Dihydrochloride for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606233#l-histidine-dihydrochloride-basic-properties-
for-researchers]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1606233?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/l-histidine-hydrochloride-dic336389.html
https://www.scbt.com/p/l-histidine-dihydrochloride-1007-42-7
https://pubchem.ncbi.nlm.nih.gov/compound/L-Histidine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/L-Histidine-dihydrochloride
https://wap.guidechem.com/encyclopedia/l-histidine-dihydrochloride-dic497412.html
https://www.chemsrc.com/en/cas/1007-42-7_441864.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Histidine
https://www.atamanchemicals.com/l-histidine-monohydrochloride-monohydrate_u34894/
https://www.atamanchemicals.com/l-histidine-monohydrochloride-monohydrate_u34894/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/249/140/h5659pis.pdf
https://en.wikipedia.org/wiki/Histidine
https://pfanstiehl.com/en/high-purity-ingredients/histidine-hcl/
https://pfanstiehl.com/en/high-purity-ingredients/histidine-hcl/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1369616.htm
https://atomscientific.com/product/l-histidine-hydrochloride-990-1010
https://atomscientific.com/product/l-histidine-hydrochloride-990-1010
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6705020.htm
https://www.benchchem.com/product/b1606233#l-histidine-dihydrochloride-basic-properties-for-researchers
https://www.benchchem.com/product/b1606233#l-histidine-dihydrochloride-basic-properties-for-researchers
https://www.benchchem.com/product/b1606233#l-histidine-dihydrochloride-basic-properties-for-researchers
https://www.benchchem.com/product/b1606233#l-histidine-dihydrochloride-basic-properties-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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